Undecanal
Undecanal
Undecanal is a saturated fatty aldehyde formally arising from reduction of the carboxylic acid group of undecanoic acid. It is a component of essential oils from citrus plants like Citrus reticulata. It has a role as an antimycobacterial drug, a volatile oil component and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It is a tautomer of an undec-1-en-1-ol.
Undecanal is a natural product found in Gymnodinium nagasakiense, Daphne odora, and other organisms with data available.
Undecanal is a natural product found in Gymnodinium nagasakiense, Daphne odora, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
112-44-7
VCID:
VC21039861
InChI:
InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
SMILES:
CCCCCCCCCCC=O
Molecular Formula:
C11H22O
Molecular Weight:
170.29 g/mol
Undecanal
CAS No.: 112-44-7
Cat. No.: VC21039861
Molecular Formula: C11H22O
Molecular Weight: 170.29 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Undecanal is a saturated fatty aldehyde formally arising from reduction of the carboxylic acid group of undecanoic acid. It is a component of essential oils from citrus plants like Citrus reticulata. It has a role as an antimycobacterial drug, a volatile oil component and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It is a tautomer of an undec-1-en-1-ol. Undecanal is a natural product found in Gymnodinium nagasakiense, Daphne odora, and other organisms with data available. |
|---|---|
| CAS No. | 112-44-7 |
| Molecular Formula | C11H22O |
| Molecular Weight | 170.29 g/mol |
| IUPAC Name | undecanal |
| Standard InChI | InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3 |
| Standard InChI Key | KMPQYAYAQWNLME-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC=O |
| Canonical SMILES | CCCCCCCCCCC=O |
| Boiling Point | 109.00 to 115.00 °C. @ 5.00 mm Hg |
| Melting Point | -4 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator